Cas no 65824-30-8 (BENZENE, 2,4-DICHLORO-1-[(METHYLTHIO)METHYL]-)

• Product Name: BENZENE, 2,4-DICHLORO-1-[(METHYLTHIO)METHYL]-
• CAS No: 65824-30-8
• MF: C₈H₈Cl₂S
• MW: 207.120119094849
• MDL: MFCD31694078
• CID: 3372137
• Update Time: 2025-10-29

BENZENE, 2,4-DICHLORO-1-[(METHYLTHIO)METHYL]- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 2,4-DICHLORO-1-[(METHYLTHIO)METHYL]-
• 2,4-Dichloro-1-[(methylthio)methyl]benzene

• MDL： MFCD31694078
• Inchi： 1S/C8H8Cl2S/c1-11-5-6-2-3-7(9)4-8(6)10/h2-4H,5H2,1H3
• InChI Key： GURSJEKDEDOYNT-UHFFFAOYSA-N
• SMILES： C1(CSC)=CC=C(Cl)C=C1Cl

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• Boiling Point: 267.1±25.0 °C(Predicted)

Additional information on BENZENE, 2,4-DICHLORO-1-[(METHYLTHIO)METHYL]-

Professional Introduction to BENZENE, 2,4-DICHLORO-1-[(METHYLTHIO)METHYL]- (CAS No. 65824-30-8)

BENZENE, 2,4-DICHLORO-1-[(METHYLTHIO)METHYL]-, with the chemical formula C₈H₇Cl₂S, is a significant compound in the field of organic synthesis and pharmaceutical chemistry. Its molecular structure, featuring a benzene ring substituted with two chlorine atoms at the 2 and 4 positions and a methylthio group at the 1 position, makes it a versatile intermediate in the synthesis of various agrochemicals and pharmaceuticals. This compound has garnered attention due to its utility in developing novel therapeutic agents and specialty chemicals.

The synthesis of BENZENE, 2,4-DICHLORO-1-[(METHYLTHIO)METHYL]- typically involves chlorination and thioetherification reactions on a benzene precursor. Advanced catalytic methods have been employed to enhance yield and selectivity, ensuring minimal byproduct formation. Recent studies have highlighted the use of transition metal catalysts, such as palladium and copper complexes, which facilitate efficient functionalization at specific positions on the benzene ring. These catalytic approaches not only improve reaction efficiency but also align with green chemistry principles by reducing waste and energy consumption.

In the pharmaceutical industry, BENZENE, 2,4-DICHLORO-1-[(METHYLTHIO)METHYL]- serves as a key intermediate in the development of antiviral and anticancer agents. Its structural motif is particularly valuable for designing molecules that interact with biological targets such as enzymes and receptors. For instance, derivatives of this compound have been investigated for their potential to inhibit kinases and other enzymes involved in cancer cell proliferation. The chlorine atoms provide electrophilic sites for further functionalization, enabling the creation of complex drug candidates with enhanced binding affinity and specificity.

Recent research has also explored the role of BENZENE, 2,4-DICHLORO-1-[(METHYLTHIO)METHYL]- in material science. Its ability to act as a building block for polymers and liquid crystals has been exploited in the development of advanced materials with tailored properties. For example, polymers derived from this compound exhibit improved thermal stability and mechanical strength, making them suitable for high-performance applications in electronics and aerospace industries. The methylthio group introduces flexibility into the polymer chain, enhancing material processing characteristics.

The compound's reactivity also makes it valuable in agrochemical applications. It has been used as a precursor in synthesizing herbicides and fungicides that target specific enzymatic pathways in pests. By modifying its structure through further chemical transformations, researchers have developed compounds that offer effective pest control while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices globally.

From a safety perspective, BENZENE, 2,4-DICHLORO-1-[(METHYLTHIO)METHYL]- must be handled with appropriate precautions due to its potential reactivity. Storage conditions should be controlled to prevent degradation or unwanted side reactions. Industrial processes involving this compound often incorporate safety protocols to ensure worker protection and environmental compliance. Regulatory agencies provide guidelines for its use, emphasizing the importance of proper ventilation and personal protective equipment.

The future prospects of BENZENE, 2,4-DICHLORO-1-[(METHYLTHIO)METHYL]- are promising as research continues to uncover new applications and synthetic methodologies. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of novel derivatives with enhanced properties. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into practical applications that benefit society.

In conclusion,BENZENE, 2,4-DICHLORO-1-[(METHYLTHIO)METHYL]- (CAS No. 65824-30-8) is a multifaceted compound with significant utility across multiple industries. Its role in pharmaceuticals, materials science, and agrochemicals underscores its importance as a chemical building block. As research progresses，this compound will continue to play a vital role in innovation-driven advancements.